Cas no 1807097-07-9 (Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1807097-07-9
• MF: C₁₀H₇F₂IN₂O₂
• MW: 352.076061487198
• CID: 4875385
• Update Time: 2025-06-15

Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C10H7F2IN2O2/c1-2-17-10(16)7-6(8(11)12)5(3-14)4-15-9(7)13/h4,8H,2H2,1H3
• InChI Key： HKFCNLLDOCJMKB-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=C(C(F)F)C(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1807097-07-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1807097-07-9) is a highly valuable intermediate in the realm of pharmaceutical chemistry, offering a unique combination of functional groups that make it an indispensable building block for the synthesis of various bioactive molecules. This compound, characterized by its iodopyridine core and multiple substituents, has garnered significant attention in recent years due to its utility in constructing complex drug candidates.

The structural features of Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate include a cyano group at the 5-position, a difluoromethyl group at the 4-position, and an iodine atom at the 2-position, all attached to a pyridine ring. The presence of these functional groups provides multiple points for further chemical modification, enabling chemists to tailor the molecule for specific biological activities. The cyano group, for instance, can be readily reduced to an amine or converted into other functional derivatives, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate intermediate has found particular utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. For example, researchers have leveraged this compound to develop novel inhibitors of tyrosine kinases, which play a pivotal role in cell signaling pathways associated with tumor growth and progression.

One of the most compelling aspects of Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate is its versatility in cross-coupling reactions. The iodine atom at the 2-position of the pyridine ring makes it an ideal substrate for palladium-catalyzed coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or vinyl groups, expanding the structural diversity of potential drug candidates. Moreover, the compound's compatibility with various coupling partners has made it a preferred choice for medicinal chemists seeking to explore new chemical space.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The presence of a difluoromethyl group in Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate contributes to improved lipophilicity and resistance to metabolic degradation, making it an attractive scaffold for drug development. Several recent studies have demonstrated the success of this motif in enhancing the potency and selectivity of small-molecule drugs. For instance, fluorinated pyridines have been shown to improve binding affinity to target proteins by modulating hydrophobic interactions and electronic properties.

The cyano group in Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate also offers opportunities for further derivatization. It can be converted into carboxamides or esters, which are common pharmacophores in drug molecules. These transformations enable the introduction of additional hydrogen bonding capabilities or solubility enhancements, which are critical factors in optimizing drug-like properties. Recent advances in synthetic methodologies have made these transformations more efficient and scalable, further solidifying the compound's role as a key intermediate.

In addition to its applications in kinase inhibition, Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate has been explored in other therapeutic areas. For example, researchers have utilized this intermediate to synthesize novel antiviral agents targeting RNA-dependent RNA polymerases. The structural framework provided by this compound has allowed for the development of inhibitors with improved efficacy and reduced toxicity compared to existing therapies. These findings highlight the broad applicability of Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate across different disease targets.

The synthesis of complex pharmaceuticals often requires multi-step organic transformations, and intermediates like Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate play a crucial role in streamlining these processes. By providing a pre-functionalized scaffold with multiple reactive sites, this compound enables chemists to focus on later stages of drug development rather than spending excessive time on initial construction efforts. This efficiency is particularly valuable in industries where time-to-market is a critical factor.

The growing body of research highlighting the utility of Ethyl 5-cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylate underscores its significance as a pharmaceutical building block. As synthetic chemistry continues to evolve with new methodologies and technologies, it is likely that this compound will remain at the forefront of drug discovery efforts. Its ability to facilitate rapid and efficient synthesis of bioactive molecules makes it an indispensable tool for medicinal chemists worldwide.